Cas no 646530-51-0 (Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester)

• Product Name: Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
• CAS No: 646530-51-0
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 419380
• PubChem ID: 12991586
• Update Time: 2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2,2-dimethyl-, S-(3-hydroxypropyl) ester
• S-(3-hydroxypropyl) 2,2-dimethylpropanethioate
• SCHEMBL15833401
• 646530-51-0
• DTXSID40514499

• Inchi： 1S/C8H16O2S/c1-8(2,3)7(10)11-6-4-5-9/h9H,4-6H2,1-3H3
• InChI Key： HOKHMQSLUDXFFT-UHFFFAOYSA-N
• SMILES： S(CCCO)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 176.08718
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters